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Compound of Interest

Compound Name: 2',3',4'-Trichloroacetophenone

Cat. No.: B1346110

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 2',3',4'-Trichloroacetophenone, a
halogenated aromatic ketone of significant interest in synthetic and medicinal chemistry. This
document details its chemical and physical properties, a robust experimental protocol for its
synthesis, and its primary application as a critical intermediate in the development of antifungal
pharmaceutical agents. Safety and handling information is also provided to ensure its proper
use in a laboratory setting.

Chemical and Physical Properties

2',3",4'-Trichloroacetophenone, systematically named 2-chloro-1-(3,4-
dichlorophenyl)ethanone, is a crystalline solid at room temperature. Its key physicochemical
properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 42981-08-8 [112][3114]
Molecular Formula CsHsCIsO [1]
Molecular Weight 223.48 g/mol [4]
2-chloro-1-(3,4-
IUPAC Name _ [1]
dichlorophenyl)ethanone
Synonyms 3,4-Dichlorophenacyl chloride [2]
White to almost white powder
Appearance [2]
or crystal
Melting Point 42.0t0 45.0 °C [2]
Purity >98.0% [2]
BYTZWANJVUAPNO-
InChl Key [1]

UHFFFAOYSA-N

Synthesis of 2',3",4'-Trichloroacetophenone

The primary method for the synthesis of 2',3',4'-Trichloroacetophenone is the Friedel-Crafts
acylation of 1,2-dichlorobenzene with chloroacetyl chloride, using a Lewis acid catalyst such as
aluminum chloride.

Experimental Protocol: Friedel-Crafts Acylation

This protocol is adapted from established procedures for the chloroacetylation of halogenated
benzenes.

Materials:
e 1,2-Dichlorobenzene
e Chloroacetyl chloride

¢ Anhydrous aluminum chloride (AICI3)
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e Dichloromethane (DCM), anhydrous

» Hydrochloric acid (HCI), concentrated

e Ice

o Saturated sodium bicarbonate solution (NaHCO3)

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
Equipment:

Three-necked round-bottom flask

e Addition funnel

o Reflux condenser with a gas outlet to a trap (for HCI gas)
o Magnetic stirrer and stir bar

e Ice bath

e Heating mantle

e Separatory funnel

» Rotary evaporator

o Standard glassware for extraction and filtration
Procedure:

e Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stir bar,
addition funnel, and reflux condenser under an inert atmosphere (e.g., nitrogen), add
anhydrous aluminum chloride (1.2 to 1.5 molar equivalents) and anhydrous
dichloromethane. Cool the suspension to 0-5 °C using an ice bath.
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Reagent Addition: Charge the addition funnel with a solution of 1,2-dichlorobenzene (1.0
molar equivalent) and chloroacetyl chloride (1.0 to 1.1 molar equivalents) in anhydrous
dichloromethane.

Acylation Reaction: Add the solution from the addition funnel dropwise to the cooled and
stirred AICls suspension. Maintain the internal temperature below 10 °C during the addition.
The reaction is exothermic and will evolve HCI gas, which should be neutralized in a trap.

Reaction Completion: After the addition is complete, remove the ice bath and allow the
reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

Work-up: Carefully and slowly quench the reaction by pouring the mixture into a beaker
containing crushed ice and a small amount of concentrated HCI. Stir until the dark-colored
complex decomposes.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the aqueous layer twice with dichloromethane.

Washing: Combine the organic layers and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., hexane/ethyl acetate) to yield 2',3',4'-Trichloroacetophenone as a white to
off-white solid.
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Synthesis Workflow for 2',3',4'-Trichloroacetophenone

Reactants & Catalyst

G,Z—Dichlorobenzene) (Chloroacetyl chloride) (Aluminum Chloride (AICI3))
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2. Add reactants dropwise
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3. Stir at room temperature
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(4. Quench with ice/HCI
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5. Extract with DCM and wash)
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6. Dry, concentrate, and recrystallize)

2',3',4'-Trichloroacetophenone
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Luliconazole Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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